4-[2-(4-Fluorophenyl)pyrrol-1-YL]-N-methylbenzenesulfonamide

• CAS RN: 189501-10-8
• Molecular Formula: C17H15FN2O2S
• Molecular Weight: 330.4 g/mol
• IUPAC Name: 4-[2-(4-fluorophenyl)pyrrol-1-yl]-N-methylbenzenesulfonamide
• InChI: InChI=1S/C17H15FN2O2S/c1-19-23(21,22)16-10-8-15(9-11-16)20-12-2-3-17(20)13-4-6-14(18)7-5-13/h2-12,19H,1H3
• InChI Key: IJTOZRCITTULPA-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=CC=C(C=C1)N2C=CC=C2C3=CC=C(C=C3)F

Description

4-[2-(4-Fluorophenyl)pyrrol-1-YL]-N-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C17H15FN2O2S and its molecular weight is 330.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(4-fluorophenyl)propan-1-one (Step 4) (400 mg, 1.5 mmol), 4-[(N-methylamino)sulfonyl]aniline (Step 6) (308 mg, 1.65 mmol) and p-toluenesulfonic acid (40 mg) in toluene (80 ml) was heated to reflux for 48 hr. The reaction mixture was cooled, filtered and concentrated. The crude yellowish solid (760 mg) was chromatographed (silica gel, hexane/ethyl acetate 7/3) to give 4-[2-(4-fluorophenyl)-1H-pyrrol-1-yl]-N-methylbenzenesulfonamide (198 mg, 40%) as a white solid: mp (DSC) 174° C. Anal Calc'd. for C17H15N2FO2S 0.25 H2O: C, 60.97; H, 4.67; N, 8.37. Found: C, 60.86; H, 4.56; N, 8.01.